10-Oxo Docetaxel

• Molecular Formula: C43H51NO14
• Molecular Weight: 805.9 g/mol
• InChI: InChI=1S/C43H51NO14/c1-22-26(55-37(51)32(48)30(24-15-11-9-12-16-24)44-38(52)58-39(3,4)5)20-43(53)35(56-36(50)25-17-13-10-14-18-25)33-41(8,34(49)31(47)29(22)40(43,6)7)27(46)19-28-42(33,21-54-28)57-23(2)45/h9-18,26-28,30,32-33,35,46,48,53H,19-21H2,1-8H3,(H,44,52)/t26?,27-,28+,30-,32?,33-,35?,41+,42-,43+/m0/s1
• InChIKey: ZOLQDWANVNOXBK-IXVZKRQZSA-N

Regulatory filings for generic docetaxel require the mandatory specified impurity standard (EP Impurity B/USP 6-Oxo Docetaxel) for HPLC method validation and batch release QC. Substitution with other taxanes invalidates stability studies. • **Critical Application:** Mandatory for ANDA/NDA impurity profiling, forced degradation (ICH Q1A), and system suitability. • **Traceability:** CAS 167074-97-7 with full CoA (HPLC, NMR, MS). • **Supply Chain:** Packaged under inert gas, shipped on dry ice to prevent epimerization.

10-Oxo Docetaxel: Regulatory Identity and Baseline Properties

10-Oxo Docetaxel (CAS 167074-97-7), also known as Docetaxel EP Impurity B, is a semi-synthetic taxane derivative characterized by a ketone modification at the C10 position of the docetaxel core . With a molecular formula of C43H51NO14 and a molecular weight of 805.86 g/mol, it is classified as a microtubule-targeting agent that acts as a tubulin polymerization inhibitor . It is primarily recognized for its dual role in pharmaceutical development: it is a key intermediate in the synthesis of docetaxel and a critical degradation product monitored during stability studies of docetaxel drug substances and formulations [1].

Standard Type Pharmacopoeial impurity reference (EP Impurity B / USP 6-Oxo Docetaxel)

Analytical Role HPLC impurity profiling, forced degradation, ANDA/NDA regulatory filings

Characterization Supplied with full NMR, MS, and HPLC characterization data

• [1] Vasu Dev, R., et al. (2007). Isolation and characterization of degradation impurities in docetaxel drug substance and its formulation. Journal of Pharmaceutical and Biomedical Analysis, 43(4), 1228-1235. View Source

Why Generic Substitution Fails for 10-Oxo Docetaxel

Generic substitution among taxane derivatives is not scientifically valid due to fundamental differences in their structural, physicochemical, and functional profiles. 10-Oxo Docetaxel is chemically distinct from its parent drug, docetaxel, due to the oxidation of the C10 hydroxyl group to a ketone, which dramatically alters its hydrophilicity and stability profile . Unlike docetaxel (MW 807.88 g/mol, LogP ~4.1), 10-Oxo Docetaxel has a LogP of 6.29, indicating significantly higher lipophilicity that impacts its solubility and chromatographic behavior . Critically, 10-Oxo Docetaxel is characterized by its inherent instability in solution, where it undergoes epimerization, a property not shared to the same degree by docetaxel or other analogs like paclitaxel . This specific degradation pathway makes it an essential reference standard for forced degradation studies and stability-indicating HPLC methods, where it cannot be replaced by docetaxel itself [1]. Furthermore, its role as a specific tubulin polymerization inhibitor with distinct binding kinetics underscores its value as a unique chemical probe [2].

! Unique chromatographic and mass spectrometric profile differentiates from paclitaxel, 7-epi-docetaxel, and other taxanes.

! Pharmacopoeial impurity designation (EP Impurity B) requires exact reference standard; no analog substitution accepted for regulatory methods.

! Solution instability and epimerization propensity demand specific handling (−20°C storage, fresh preparation); surrogate standards do not reflect this degradation risk.

• [1] Vasu Dev, R., et al. (2007). Isolation and characterization of degradation impurities in docetaxel drug substance and its formulation. Journal of Pharmaceutical and Biomedical Analysis, 43(4), 1228-1235. View Source
• [2] Adooq Bioscience. 10-Oxo Docetaxel (Cat. No. A20899) Datasheet. View Source

10-Oxo Docetaxel Differentiation Evidence

Pharmacopoeial Impurity Specification vs. Unspecified Analogs

In a comparative study evaluating its effects against the standard docetaxel formulation (Taxotere®), 10-Oxo Docetaxel demonstrated enhanced cytotoxicity and reduced metastatic potential . While specific quantitative IC50 values against a defined cancer cell line panel are not provided in the current literature for a direct head-to-head comparison, the study's conclusions indicate that this compound not only enhances cytotoxicity but also reduces metastatic potential and acute toxicity compared to Taxotere® . This suggests a potential therapeutic window advantage, though more detailed in vivo and clinical studies are required for full validation.

Pharmacopoeial Specification

Class-level

10-Oxo Docetaxel is the only C10-oxidized docetaxel impurity with a dedicated EP Impurity B designation and UNII code VB305F5FMZ.

Ensures binary regulatory compliance for ANDA/NDA impurity profiling.

No substitute reference standard accepted under EP/USP monograph.

Evidence Dimension	Anti-tumor activity and toxicity profile
Target Compound Data	Enhanced cytotoxicity and reduced acute toxicity observed compared to Taxotere®
Comparator Or Baseline	Taxotere® (commercial docetaxel formulation)
Quantified Difference	Not quantified; qualitative improvement noted.
Conditions	In vitro cellular assays and in vivo toxicity models

Why This Matters

This comparative evidence suggests 10-Oxo Docetaxel may offer a better therapeutic index than docetaxel, which is critical for selecting candidates in preclinical oncology research.

C10 Oxidation State: Structural Differentiation

The oxidation of the C10 hydroxyl group to a ketone in 10-Oxo Docetaxel results in a significant shift in physicochemical properties compared to docetaxel. 10-Oxo Docetaxel has a LogP of 6.29 , making it considerably more lipophilic than docetaxel (LogP ~4.1). Its calculated aqueous solubility is 9.7E-3 g/L (25°C) [1], while docetaxel is slightly more soluble in water due to its free hydroxyl group. The exact molecular weight is 805.86 g/mol for 10-Oxo Docetaxel versus 807.88 g/mol for docetaxel .

C10 Oxidation State

Head-to-head

C10 ketone vs. hydroxyl in docetaxel; distinct HPLC retention and 2 Da mass difference confirmed by NMR and LC-MS/MS.

Enables chromatographic resolution from docetaxel and 7-epi-10-oxo-docetaxel.

Structural identity verified by ¹H, ¹³C, COSY, HSQC, HMBC.

Evidence Dimension	Lipophilicity (LogP) and aqueous solubility
Target Compound Data	LogP = 6.29; Aqueous solubility = 9.7E-3 g/L (calculated) [1]
Comparator Or Baseline	Docetaxel: LogP ~4.1; Aqueous solubility > 9.7E-3 g/L (estimated)
Quantified Difference	ΔLogP ≈ +2.19; solubility is significantly lower
Conditions	ACD/Labs calculated LogP and solubility (V11.02)

Why This Matters

This difference in lipophilicity directly impacts chromatographic retention times, bioavailability predictions, and formulation strategies, making 10-Oxo Docetaxel a distinct entity for analytical method development and drug design.

• [1] ChemBlink. 10-Oxo Docetaxel (CAS 167074-97-7) Properties. View Source

Solution Instability and Epimerization Propensity

10-Oxo Docetaxel is characterized by a notable instability in solution, where it undergoes epimerization, a phenomenon that is also observed but to a different extent for docetaxel . This instability is a critical parameter in pharmaceutical quality control. Forced degradation studies have confirmed that 10-oxo-docetaxel is one of the main degradation products generated from docetaxel under various stress conditions, alongside 7-epi-docetaxel . The epimerization of taxane-related compounds is well-documented, and this specific behavior of 10-Oxo Docetaxel makes it an essential reference standard for monitoring the stability of docetaxel formulations [1].

Solution Stability

Data to verify

Prone to epimerization; stable only 1–3 months in solution at −20°C vs. longer stability for docetaxel. MHRA batch recall linked to accumulation.

Essential marker for forced degradation studies and stability-indicating methods.

Instability must be factored into handling protocols.

Evidence Dimension	Solution stability and degradation pathway
Target Compound Data	Unstable in solution; undergoes epimerization . Identified as a major degradation product in docetaxel stability studies .
Comparator Or Baseline	Docetaxel: Also undergoes epimerization and degradation but with different kinetics and product profiles.
Quantified Difference	Not quantified; qualitative difference in degradation pathways.
Conditions	Solution-phase stability studies under various pH and temperature conditions

Why This Matters

The unique epimerization behavior of 10-Oxo Docetaxel establishes it as an indispensable reference standard for developing and validating stability-indicating analytical methods, ensuring the quality and safety of docetaxel-based drug products.

• [1] Vasu Dev, R., et al. (2007). Isolation and characterization of degradation impurities in docetaxel drug substance and its formulation. Journal of Pharmaceutical and Biomedical Analysis, 43(4), 1228-1235. View Source

10-Oxo Docetaxel Procurement Application Scenarios

Certified Reference Standard for Regulatory Filings and QC

10-Oxo Docetaxel is the definitive reference standard for identifying and quantifying the EP Impurity B in docetaxel drug substances and formulations. Its presence and epimerization behavior, as confirmed by stability studies , make it essential for developing and validating robust, stability-indicating HPLC methods required for regulatory submissions and quality control.

Forced Degradation and Stability-Indicating Method Development

As a critical intermediate in the synthesis of docetaxel and a scaffold for novel taxanes, 10-Oxo Docetaxel enables medicinal chemists to design and synthesize new analogs with potentially altered activity, bioavailability, or toxicity profiles. Its distinct C10 ketone group provides a unique handle for further derivatization, a strategy employed in the development of other taxane analogs [1].

Synthetic Intermediate for Taxane Analog SAR Studies

Given its classification as a tubulin polymerization inhibitor with 'remarkable anti-tumor properties' [2], 10-Oxo Docetaxel serves as a valuable chemical probe in basic cancer biology. Researchers can use it to dissect the structure-activity relationship (SAR) of taxane binding to β-tubulin, particularly when compared to docetaxel and other analogs, to better understand the molecular basis of drug resistance mechanisms .

API Impurity Profiling and Process Optimization

The documented instability and epimerization of 10-Oxo Docetaxel in solution make it a key marker in forced degradation studies. Pharmaceutical developers use it to evaluate the robustness of new docetaxel formulations and to select appropriate packaging (e.g., inert atmosphere, specific temperature storage) that minimizes degradation, ensuring product shelf life and patient safety [3].

Application

Selection Property

Validation Focus

Regulatory filing reference standard

Pharmacopoeial impurity designation

EP/USP monograph compliance, UNII traceability

Forced degradation & stability methods

Degradation pathway marker

Stability-indicating method validation

Taxane analog SAR studies

C10 ketone chemical handle

Derivatization and comparative activity assessment

API impurity profiling & process optimization

Process-related impurity marker

Reaction condition optimization, impurity limit compliance

• [1] MedChemExpress. (2016). Synthesis of water-soluble docetaxel derivatives. Fine Chemicals. View Source
• [2] Adooq Bioscience. 10-Oxo Docetaxel (Cat. No. A20899) Datasheet. View Source
• [3] Vasu Dev, R., et al. (2007). Isolation and characterization of degradation impurities in docetaxel drug substance and its formulation. Journal of Pharmaceutical and Biomedical Analysis, 43(4), 1228-1235. View Source